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Compound of Interest

Compound Name: Hydrazine, (4-methoxycyclohexyl)-

Cat. No.: B1434770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1566478-35-0

This technical guide provides a comprehensive overview of (4-methoxycyclohexyl)hydrazine, a

versatile chemical intermediate with significant potential in organic synthesis and drug

discovery. Due to the limited availability of public data on this specific compound, this document

leverages established principles of hydrazine chemistry and data from analogous compounds

to present its likely properties, synthesis, and applications.

Chemical and Physical Properties
(4-methoxycyclohexyl)hydrazine is a substituted hydrazine featuring a methoxy-functionalized

cyclohexyl ring. While specific experimental data for this compound is not widely published, its

properties can be inferred from its structure and comparison with related molecules like

cyclohexylhydrazine. It is expected to be a reactive nucleophile, a characteristic central to its

utility in chemical synthesis.

Table 1: Physicochemical Data
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Property Value Source/Basis

CAS Number 1566478-35-0 Chemical Catalogs[1][2]

Molecular Formula C₇H₁₆N₂O Calculated

Molecular Weight 144.22 g/mol Calculated

Appearance

Expected to be a colorless to

pale yellow liquid or low-

melting solid

Analogy to similar hydrazines

Boiling Point Not available -

Melting Point Not available -

Solubility

Likely soluble in organic

solvents like ethanol,

methanol, and

dichloromethane

General properties of

hydrazines

Synthesis and Experimental Protocols
A plausible synthetic route to (4-methoxycyclohexyl)hydrazine involves the reduction of the

corresponding N-nitrosoamine, which can be prepared from 4-methoxycyclohexylamine. This

multi-step synthesis is a standard method for producing substituted hydrazines.

Proposed Synthesis Workflow
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Caption: Proposed synthesis of (4-methoxycyclohexyl)hydrazine.

Experimental Protocol: Synthesis of (4-
methoxycyclohexyl)hydrazine
This protocol is a generalized procedure based on standard methods for hydrazine synthesis

and should be adapted and optimized for specific laboratory conditions.

Step 1: Synthesis of 4-Methoxycyclohexylamine. To a solution of 4-methoxycyclohexanone in

methanol, add an excess of ammonium acetate and sodium cyanoborohydride. Stir the

reaction mixture at room temperature for 24 hours. Quench the reaction with water and

extract the product with an organic solvent. Purify by distillation or chromatography.

Step 2: Synthesis of N-Nitroso-4-methoxycyclohexylamine. Dissolve 4-

methoxycyclohexylamine in aqueous hydrochloric acid and cool to 0-5°C. Add a solution of
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sodium nitrite in water dropwise, maintaining the temperature below 5°C. Stir for 1-2 hours.

The N-nitroso product will typically separate as an oil, which can be extracted.

Step 3: Reduction to (4-methoxycyclohexyl)hydrazine. In a fume hood, prepare a suspension

of zinc dust in acetic acid. Add the N-nitroso-4-methoxycyclohexylamine dropwise with

vigorous stirring. The reaction is exothermic and should be cooled to maintain a temperature

of 20-30°C. After the addition is complete, stir for an additional 2-3 hours. Filter the reaction

mixture and neutralize the filtrate. Extract the product, (4-methoxycyclohexyl)hydrazine, and

purify by vacuum distillation.

Chemical Reactivity and Applications in Drug
Development
The primary utility of (4-methoxycyclohexyl)hydrazine in drug development lies in its role as a

precursor for the synthesis of more complex molecules, particularly hydrazones. Hydrazones

are a class of compounds known for a wide spectrum of biological activities.[3][4]

Hydrazone Formation: A Gateway to Bioactive Molecules
Hydrazines readily react with aldehydes and ketones to form hydrazones. This reaction is a

cornerstone of combinatorial chemistry and medicinal chemistry for generating libraries of

diverse compounds for biological screening.[4]

Reactants

(4-methoxycyclohexyl)hydrazine

Hydrazone Derivative

Aldehyde or Ketone
(R1-CO-R2)
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Caption: General reaction for the formation of hydrazones.
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Experimental Protocol: Synthesis of a (4-
methoxycyclohexyl)hydrazone Derivative
This protocol provides a general method for the synthesis of hydrazones from (4-

methoxycyclohexyl)hydrazine.

Dissolve one equivalent of (4-methoxycyclohexyl)hydrazine in methanol or ethanol.

Add a slight excess (1.1 equivalents) of the desired aldehyde or ketone to the solution.

Add a catalytic amount of a weak acid, such as acetic acid, to the reaction mixture.

Stir the mixture at room temperature or gently reflux for 2-4 hours, monitoring the reaction by

thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to induce crystallization of the hydrazone

product.

Collect the solid product by filtration and wash with cold solvent.

If necessary, purify the product further by recrystallization.

Biological Significance of Hydrazine Derivatives
Hydrazine-containing compounds and their derivatives, such as hydrazones, have

demonstrated a broad range of pharmacological activities, making them valuable scaffolds in

drug discovery.[4][5]

Table 2: Reported Biological Activities of Hydrazone Derivatives
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Biological Activity Description References

Antimicrobial
Effective against various

strains of bacteria and fungi.
[4][6]

Anticancer

Exhibit cytotoxic effects

against various cancer cell

lines.

[3][7]

Anticonvulsant

Show potential in the

management of epilepsy and

other seizure disorders.

[4][7]

Anti-inflammatory

Possess anti-inflammatory

properties, potentially through

the inhibition of inflammatory

mediators.

[3][7]

Antitubercular

Active against Mycobacterium

tuberculosis, including drug-

resistant strains.

[6]

The cyclohexyl moiety in (4-methoxycyclohexyl)hydrazine can contribute to favorable

pharmacokinetic properties, such as increased lipophilicity, which may enhance cell membrane

permeability and bioavailability of the final drug candidate.

Signaling Pathways and Mechanism of Action
Specific signaling pathways directly modulated by (4-methoxycyclohexyl)hydrazine have not

been documented. As a chemical building block, its biological effects are realized through its

derivatives. The mechanism of action of the resulting hydrazone compounds is diverse and

depends on their overall structure. For instance, some anticancer hydrazones are known to act

as chelating agents, interfering with metal-dependent enzymes essential for cell proliferation.

Conclusion
(4-methoxycyclohexyl)hydrazine is a valuable, though not extensively studied, chemical

intermediate. Its significance lies in its potential as a starting material for the synthesis of a wide

array of hydrazone derivatives. The rich history of hydrazones in medicinal chemistry, with their
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demonstrated antimicrobial, anticancer, and anti-inflammatory activities, underscores the

potential of (4-methoxycyclohexyl)hydrazine as a key component in the development of novel

therapeutics. Further research into the synthesis and biological evaluation of derivatives of this

compound is warranted to fully explore its utility in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1434770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

